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Compound of Interest

Compound Name: Imiprothrin

Cat. No.: B1671793

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of technical grade imiprothrin. The information is presented to support research,
development, and quality control activities involving this synthetic pyrethroid insecticide.

Chemical Identity and Physical State

Imiprothrin is a synthetic pyrethroid insecticide known for its rapid knockdown effect on
household insects.[1] Technical grade imiprothrin exists as a golden yellow (amber) to brown
viscous liquid with a slightly sweet odor.[2]
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Property

Value

References

Common Name

Imiprothrin

[3]

[2,5-diox0-3-(prop-2-yn-1-
yhimidazolidin-1-yllmethyl 2,2-

IUPAC Name } [3]
dimethyl-3-(2-methylprop-1-
enyl)cyclopropanecarboxylate

CAS Number 72963-72-5 [2]

Molecular Formula C17H22N204 [2]

Molecular Weight 318.37 g/mol [2]

Physical State

Viscous Liquid

[2]

Color

Golden yellow (amber) to

Brown

[2]

Odor

Slightly sweet

Physicochemical Properties

The following tables summarize the key physicochemical properties of technical grade

imiprothrin.

" | Boill :

Property Value References
Not applicable (liquid at room

Melting Point PP (i [4]
temperature)

Boiling Point 403.11 °C [5]

Density and Vapor Pressure
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Property Value Temperature (°C) References
Density 1.122 g/mL 20 [2]
0.979 g/mL Not Specified
Vapor Pressure 1.39 mmHg 25
8.64 mmHg 35
1.86 x 10 Pa 25 2]
Solubility
Property Value Temperature (°C) References
Water Solubility 93.5 mg/L 25 [5]
Insoluble Not Specified [2]

o ) Soluble in ethyl ether,
Solubility in Organic »
acetone, toluene, Not Specified [2]
Solvents )
dichloromethane

Partition Coefficient and Stability
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Property Value Temperature (°C) References
Octanol/Water
Partition Coefficient 2.9 25 [6]
(log Kow)
Hydrolysis Half-life Stable at pH 5 Not Specified
Approximately 59
PP Y Not Specified
days at pH 7

Less than one day at

Not Specified
pH 9

Stable to metals,

. metal ions, sunlight, N
Stability Not Specified
and elevated

temperatures.
Thermally stable at N
Not Specified [2]
room temperature.
Very stable in neutral N
o ) Not Specified [2]
and acidic media.
Hydrolyzed in strongly
: . [2]
alkaline medium.
pH 5.22 (5.95) Not Specified

Experimental Protocols for Physicochemical
Property Determination

The determination of the physicochemical properties of pesticides like imiprothrin is guided by
internationally recognized protocols to ensure data consistency and reliability. The primary
sources for these methodologies are the OECD Guidelines for the Testing of Chemicals, the
U.S. Environmental Protection Agency (EPA) OCSPP (Office of Chemical Safety and Pollution
Prevention) series, and the CIPAC (Collaborative International Pesticides Analytical Council)
handbooks.
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Melting/Boiling Point (OECD 102/103)

Principle: These methods determine the temperature at which a substance transitions from a
solid to a liquid (melting point) or from a liquid to a gas (boiling point) at atmospheric

pressure.

Methodology: For melting point, capillary tube and hot stage apparatus methods are
common. For boiling point, the distillation method or ebulliometer are frequently used. The
temperature at which the phase change is observed is recorded. Since technical imiprothrin
is a liquid at room temperature, boiling point determination is more relevant.

Density (OECD 109)

Principle: This guideline describes methods to determine the density of a substance.

Methodology: Common methods include the oscillating densitometer, pycnometer, and
hydrometer. The choice of method depends on the physical state and viscosity of the
substance. For a viscous liquid like imiprothrin, a pycnometer or oscillating densitometer
would be suitable.

Vapor Pressure (OECD 104)

¢ Principle: This guideline outlines several methods to determine the vapor pressure of a

substance, which is a measure of its volatility.

Methodology: The gas saturation method is commonly used for substances with low vapor
pressure. In this method, a stream of inert gas is passed through or over the substance at a
controlled temperature until it is saturated with the substance's vapor. The amount of
substance in the gas stream is then quantified, and the vapor pressure is calculated.

Water Solubility (OECD 105)

» Principle: This guideline describes the flask method and the column elution method for

determining the solubility of a substance in water.

o Methodology: In the flask method, the substance is dissolved in water at a specific

temperature until saturation is reached. The concentration of the substance in the agueous
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solution is then determined analytically. This method is suitable for substances with
solubilities greater than 10 mg/L.

Octanol-Water Partition Coefficient (Kow) (OECD 107,
117, 123)

» Principle: The octanol-water partition coefficient is a measure of a chemical's lipophilicity and
potential for bioaccumulation. It is the ratio of the concentration of a substance in octanol to
its concentration in water at equilibrium.

» Methodology: The shake-flask method (OECD 107) is a common technique where the
substance is partitioned between octanol and water, and the concentrations in both phases
are measured. HPLC (High-Performance Liquid Chromatography) method (OECD 117) can
also be used to estimate the log Kow based on the retention time of the substance on a
reverse-phase column. The slow-stirring method (OECD 123) is used for highly lipophilic
substances.

Hydrolysis as a Function of pH (OECD 111)

e Principle: This guideline determines the rate of abiotic hydrolysis of a chemical in aqueous
solutions at different pH values (typically 4, 7, and 9).

o Methodology: The test substance is dissolved in sterile aqueous buffer solutions of known
pH and incubated in the dark at a constant temperature. Samples are taken at various time
intervals and analyzed for the concentration of the parent substance and any major
degradation products. The rate of hydrolysis and the half-life are then calculated.

Phototransformation in Water (OECD 316)

e Principle: This guideline is used to determine the rate and pathway of direct photolysis of a
chemical in water when exposed to simulated sunlight.

» Methodology: A solution of the test substance in a sterile aqueous buffer is irradiated with a
light source that simulates natural sunlight. The concentration of the test substance and its
photoproducts are monitored over time. Dark controls are run in parallel to account for any
non-photolytic degradation.
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Mandatory Visualizations
Mode of Action: Sodium Channel Modulation

Imiprothrin, like other pyrethroid insecticides, exerts its neurotoxic effect by targeting the
voltage-gated sodium channels in the nerve cell membranes of insects. It binds to these
channels, causing them to remain open for an extended period. This leads to a continuous
influx of sodium ions, resulting in repetitive nerve firing, paralysis, and ultimately, the death of

the insect.

Insect Nerve Cell Membrane

Physiological Effect

Click to download full resolution via product page

Imiprothrin's insecticidal mode of action.

Environmental Fate: Aerobic Soil Metabolism

In aerobic soil environments, imiprothrin undergoes degradation primarily through the
cleavage of its ester linkage. This is followed by further transformation of the alcohol and acid

moieties.
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Simplified metabolic pathway of imiprothrin in soil.

Experimental Workflow: Water Solubility Determination
(Flask Method)

The OECD 105 flask method is a standard procedure for determining the water solubility of a
chemical. The workflow involves achieving a saturated solution and then measuring the
concentration of the dissolved substance.
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Start: Excess Imiprothrin
+ Water in Flask

Agitate at Constant Temperature
(e.g., 24-48 hours)

Allow to Equilibrate
(e.g., 24 hours)

Separate Aqueous Phase
(Centrifugation/Filtration)

Analyze Concentration
(e.g., HPLC, GC)

Result: Water Solubility
(mg/L)

Click to download full resolution via product page

Workflow for determining water solubility (OECD 105).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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